Cas no 58457-26-4 (Benzene, 1,3,5-trichloro-2-(2-nitrophenoxy)-)

• Product Name: Benzene, 1,3,5-trichloro-2-(2-nitrophenoxy)-
• CAS No: 58457-26-4
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 342001
• PubChem ID: 2306205
• Update Time: 2025-04-19

Benzene, 1,3,5-trichloro-2-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trichloro-2-(2-nitrophenoxy)-
• 1,3,5-trichloro-2-(2-nitrophenoxy)benzene
• DTXSID90367957
• UPCMLD0ENAT0400-1796:001
• SCHEMBL11307832
• Oprea1_003640
• 58457-26-4
• AKOS034450802
• Z56755772

• Inchi： 1S/C12H6Cl3NO3/c13-7-5-8(14)12(9(15)6-7)19-11-4-2-1-3-10(11)16(17)18/h1-6H
• InChI Key： JWWFGBCNGCZSOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C=CC=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.94148
• Monoisotopic Mass: 316.941326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37